Cas no 1864015-06-4 (Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1))

• Product Name: Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1)
• CAS No: 1864015-06-4
• MF: C₉H₁₆ClN₃S₂
• MW: 265.826437950134
• MDL: MFCD26793272
• CID: 5211432
• PubChem ID: 72716628
• Update Time: 2025-10-29

Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1)

• MDL： MFCD26793272
• Inchi： 1S/C9H15N3S2.ClH/c1-6-11-12-9(13-6)14-8-4-2-7(10)3-5-8;/h7-8H,2-5,10H2,1H3;1H
• InChI Key： GZNKZGXCUJWYLA-UHFFFAOYSA-N
• SMILES： S(C1CCC(N)CC1)C1=NN=C(C)S1.Cl

Additional information on Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1)

Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1) and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1), with the CAS number 1864015-06-4, has emerged as a compound of considerable interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, its synthesis, applications, and the latest research findings that underscore its significance in the field of chemical biology.

The molecular structure of Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1) is characterized by a cyclohexane ring substituted with an amine group at one position and a thioether linkage to a 5-methyl-1,3,4-thiadiazole moiety. This distinctive arrangement not only contributes to its chemical reactivity but also opens up diverse possibilities for interaction with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more amenable for various biochemical assays and pharmaceutical formulations.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. The presence of the 5-methyl-1,3,4-thiadiazole ring in Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1) imparts properties that make it a valuable scaffold for drug discovery. Studies have shown that thiadiazole compounds can exhibit antimicrobial, anti-inflammatory, and antiviral effects. The amine group further extends the potential for hydrogen bonding interactions with biological molecules, enhancing binding affinity and selectivity.

One of the most compelling aspects of Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1) is its versatility in chemical modifications. Researchers have leveraged this compound as a precursor for synthesizing more complex molecules with tailored biological activities. For instance, modifications at the cyclohexane ring or the thiadiazole moiety can lead to derivatives with enhanced potency or selectivity against specific targets. This flexibility underscores the compound's importance as a building block in medicinal chemistry.

The synthesis of Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1) involves several well-established organic reactions. The key steps typically include the formation of the thioether linkage between cyclohexanamine and 5-methylthiadiazole followed by salt formation with hydrochloric acid. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity. These synthetic strategies highlight the compound's accessibility and suitability for large-scale production.

Recent research has begun to explore the pharmacological potential of Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-, hydrochloride (1:1). Studies in cellular models have demonstrated its ability to modulate various signaling pathways relevant to human health and disease. For example, preliminary data suggest that this compound may interfere with inflammatory responses by inhibiting key enzymes involved in the production of pro-inflammatory cytokines. Such findings are particularly intriguing given the rising prevalence of chronic inflammatory diseases worldwide.

The compound's interaction with biological targets has been further investigated using computational modeling techniques. These studies have provided insights into its binding mechanism and potential side effects. By understanding how Cyclohexanamine, 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-,